1-[(4-chlorobenzyl)oxy]-2-(4-chlorophenyl)-6-nitro-1H-1,3-benzimidazole

• IUPAC Name: 2-(4-chlorophenyl)-1-[(4-chlorophenyl)methoxy]-6-nitrobenzimidazole
• InChI: InChI=1S/C20H13Cl2N3O3/c21-15-5-1-13(2-6-15)12-28-24-19-11-17(25(26)27)9-10-18(19)23-20(24)14-3-7-16(22)8-4-14/h1-11H,12H2
• InChI Key: RCFHYKYZDFIACM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CON2C3=C(C=CC(=C3)[N+](=O)[O-])N=C2C4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C20H13Cl2N3O3
• DSSTOX Substance ID: DTXSID801151072
• Molecular Weight: 414.2 g/mol
• CAS No.: 282523-42-6

Description

1-[(4-chlorobenzyl)oxy]-2-(4-chlorophenyl)-6-nitro-1H-1,3-benzimidazole is a useful research compound. Its molecular formula is C20H13Cl2N3O3 and its molecular weight is 414.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial and Anticancer Properties : A study by Pham et al. (2022) on benzimidazole derivatives, including compounds structurally similar to 1-[(4-chlorobenzyl)oxy]-2-(4-chlorophenyl)-6-nitro-1H-1,3-benzimidazole, found potent antibacterial compounds effective against MSSA and MRSA. These compounds also showed promising results in killing various cancer cells, with low μM IC50 values (Pham et al., 2022).

• Molecular Structure and Hydrogen Bonding : The molecular structure of this compound was analyzed by Yang et al. (2007). They found specific dihedral angles and hydrogen bonds that contribute to the molecule's stability and potential interactions (Yang et al., 2007).

• Antibacterial and Antifungal Activities : Vlaović et al. (1992) synthesized various benzimidazole derivatives and tested their antimicrobial activities. They observed general structure-activity relationships in these compounds (Vlaović et al., 1992).

• Density Functional Studies : Zhao et al. (2007) conducted density functional theory (DFT) studies on 1H-benzimidazoles, providing insights into the optimized geometries and potential ligand activities of these compounds (Zhao et al., 2007).

• Antihypertensive Activity : Sharma et al. (2010) synthesized benzimidazole derivatives with potential as antihypertensive agents. Their research highlighted the significant activity of these compounds in reducing blood pressure (Sharma et al., 2010).

Mechanism of Action

Target of Action

Benzimidazoles, a class of compounds to which this compound belongs, are known to interact with various biological targets .

Mode of Action

Benzimidazoles typically interact with their targets through various mechanisms, such as inhibiting enzymes or binding to receptors .

Biochemical Pathways

Benzimidazoles are known to affect various biochemical pathways depending on their specific targets .

Pharmacokinetics

The solubility of related compounds, such as 4-chlorobenzyl chloride, in water is known to be low , which could impact the bioavailability of this compound.

Result of Action

The effects would depend on the specific targets and pathways affected by this compound .

Action Environment

Related compounds, such as 4-chlorobenzyl chloride, are known to be stable under recommended storage conditions and are incompatible with oxidizing agents, bases, and active metals .